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Compound of Interest

Compound Name: MM 419447

Cat. No.: B13924654 Get Quote

Technical Support Center: MM 419447
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper storage and handling of MM 419447, the

active metabolite of Linaclotide.

Frequently Asked Questions (FAQs)
Q1: What is MM 419447?

MM 419447 is the principal and active metabolite of Linaclotide, a therapeutic peptide used for

the treatment of irritable bowel syndrome with constipation (IBS-C) and chronic idiopathic

constipation.[1][2][3] It is a potent guanylate cyclase-C (GC-C) agonist.[1][2] Linaclotide is

converted to MM 419447 in the small intestine through the cleavage of the C-terminal tyrosine.

[4]

Q2: What is the mechanism of action of MM 419447?

MM 419447, like Linaclotide, binds to and activates guanylate cyclase-C receptors on the

luminal surface of the intestinal epithelium.[5] This activation leads to an increase in

intracellular cyclic guanosine monophosphate (cGMP), which in turn stimulates the secretion of

chloride and bicarbonate into the intestinal lumen. This increased fluid secretion helps to

accelerate intestinal transit.[5][6]
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Q3: What are the primary research applications for MM 419447?

MM 419447 is primarily used in research to study the pharmacology and mechanism of action

of Linaclotide and its effects on the gastrointestinal tract.[1][2] It is a key tool for investigating

the GC-C signaling pathway and its role in intestinal fluid secretion and visceral pain.
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Issue Possible Cause Recommended Solution

Low or no biological activity

observed in vitro.

Improper storage leading to

degradation.

Verify that the compound has

been stored at -20°C in a dry,

dark environment.[1] For long-

term storage, refer to the

Certificate of Analysis.

Incorrect solvent or poor

solubility.

MM 419447 is soluble in

DMSO.[2] For higher solubility,

warming the tube at 37°C and

using an ultrasonic bath for a

short period may help.[2]

Inaccurate concentration

determination.

Ensure accurate weighing and

dilution of the compound.

Given its high molecular

weight, precision is crucial.

Inconsistent results between

experiments.

Variability in experimental

conditions.

Standardize all experimental

parameters, including cell line

passages, incubation times,

and reagent concentrations.

Degradation of stock solutions.

Prepare fresh stock solutions

regularly. Stock solutions can

be stored at -20°C for several

months, but repeated freeze-

thaw cycles should be

avoided.[2]

Difficulty dissolving the

compound.

Compound has precipitated

out of solution.

Gently warm the solution to

37°C and sonicate as

described for initial

solubilization.[2]

Storage and Handling
Proper storage and handling are critical to maintain the integrity and activity of MM 419447.
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Storage Conditions
Parameter Recommendation Source

Temperature -20°C for long-term storage. [1][2]

Light Store in a dark place. [1]

Moisture
Keep in a dry environment,

away from moisture.
[1][2]

Shelf Life

At least 12 months if stored

properly. Refer to the

Certificate of Analysis for

specific lot information.

[1]

Handling Procedures
Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, lab

coat, and eye protection, when handling MM 419447.[7]

Ventilation: Handle in a well-ventilated area to avoid inhalation of any dust or aerosols.[7]

Weighing: When weighing the solid compound, take care to avoid generating dust.

Solution Preparation: To prepare a stock solution, dissolve MM 419447 in DMSO.[2] For

challenging solutes, gentle warming to 37°C and sonication can be employed.[2]

Disposal: Dispose of unused material and waste in accordance with local, state, and federal

regulations.

Experimental Protocols
In Vitro Cell-Based Assay for GC-C Agonist Activity

This protocol outlines a general procedure to assess the activity of MM 419447 by measuring

cGMP accumulation in T84 cells, a human colon carcinoma cell line that endogenously

expresses GC-C.
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Cell Culture: Culture T84 cells in an appropriate medium (e.g., DMEM/F-12) supplemented

with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

Cell Plating: Seed T84 cells into 24-well plates and grow to confluence.

Preparation of MM 419447: Prepare a stock solution of MM 419447 in DMSO. Serially dilute

the stock solution in a suitable assay buffer to achieve the desired final concentrations.

Assay: a. Wash the confluent T84 cells with a pre-warmed assay buffer. b. Add the different

concentrations of MM 419447 to the wells. Include a vehicle control (DMSO) and a positive

control (e.g., Linaclotide). c. Incubate the plate at 37°C for a specified time (e.g., 30

minutes). d. Terminate the reaction by aspirating the medium and lysing the cells with a lysis

buffer provided in a cGMP assay kit.

cGMP Measurement: Quantify the intracellular cGMP levels using a commercially available

cGMP enzyme immunoassay (EIA) kit, following the manufacturer's instructions.

Data Analysis: Plot the cGMP concentration against the log of the MM 419447 concentration

to generate a dose-response curve and determine the EC50 value.
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MM 419447 Signaling Pathway

MM 419447

Guanylate Cyclase-C (GC-C)
(Intestinal Epithelium)

Increased intracellular
cGMP

Converts

GTP

Chloride and Bicarbonate
Secretion

Stimulates

Increased Intestinal Fluid
and Accelerated Transit

MM41947

Binds and Activates

Click to download full resolution via product page

Caption: Signaling pathway of MM 419447 in intestinal epithelial cells.
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In Vitro GC-C Agonist Activity Assay Workflow

Preparation

Assay

Analysis

Culture T84 Cells

Plate T84 Cells
in 24-well plates

Wash Cells

Prepare Serial Dilutions
of MM 419447

Add MM 419447
to wells

Incubate at 37°C

Lyse Cells

Measure cGMP
(EIA Kit)

Generate Dose-Response
Curve and determine EC50

Click to download full resolution via product page

Caption: Workflow for an in vitro assay to measure MM 419447 activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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